4-Methylbenzoyl cyanide
Overview
Description
4-Methylbenzoyl cyanide is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 145.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Cyanide Sensing : Some studies have focused on the development of sensors for cyanide detection. For example, a study by Elsafy, Al-Easa, and Hijji (2018) synthesized compounds that act as sensitive and selective sensors for cyanide detection in aqueous media (Elsafy, Al-Easa, & Hijji, 2018).
Organic Synthesis : Research by Connors, Tran, and Durst (1996) utilized 2-methylbenzoyl cyanide, a derivative of 4-Methylbenzoyl cyanide, in the synthesis of naphthols, isoquinolones, and isocoumarins. This demonstrates the compound's utility in organic chemistry and pharmaceutical synthesis (Connors, Tran, & Durst, 1996).
Photocatalytic Properties : A study by Cui, An, Van Hecke, and Cui (2016) explored the use of cyanide coordination polymers in photocatalytic applications. This research suggests potential environmental applications, particularly in degradation of pollutants (Cui, An, Van Hecke, & Cui, 2016).
Neurological Studies : Research by Arden, Sinor, Potthoff, and Aizenman (1998) investigated the interaction of cyanide with N-methyl-D-aspartate receptors in neurons, highlighting a potential area of study in neurochemistry and toxicology (Arden, Sinor, Potthoff, & Aizenman, 1998).
Ultrasound Effects in Organic Reactions : A study by Yim, Park, and Han (1999) explored the effects of ultrasound on the formation of alpha-benzoylbenzyl cyanide from benzyl cyanide. This research contributes to the understanding of how physical processes like ultrasound can influence chemical reactions (Yim, Park, & Han, 1999).
Environmental Applications : Dash, Balomajumder, and Kumar (2009) studied the removal of cyanide from water and wastewater using granular activated carbon. This research is relevant to environmental engineering and pollution control (Dash, Balomajumder, & Kumar, 2009).
Mechanism of Action
Mode of Action
Like other cyanides, it may interact with its targets through the cyano group (cn), which can participate in various chemical reactions .
Biochemical Pathways
Cyanides are known to interfere with cellular respiration by inhibiting cytochrome c oxidase in mitochondria, but it’s unclear if this compound has the same effect .
Pharmacokinetics
Its bioavailability, half-life, metabolism, and excretion patterns remain to be determined .
Safety and Hazards
Biochemical Analysis
Cellular Effects
It is not clear how it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is not clear how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4-methylbenzoyl cyanide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZHRFRDHPAPENB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30348886 | |
Record name | 4-methylbenzoyl cyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14271-73-9 | |
Record name | 4-methylbenzoyl cyanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348886 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | OXO-P-TOLYL-ACETONITRILE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.